(2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride
Overview
Description
2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride (DMPH) is an organic compound that is used as a reagent in a variety of laboratory experiments and applications. DMPH is a colorless, water-soluble, crystalline solid with a melting point of about 65°C. It is an important compound in the field of organic chemistry and has been studied extensively for its uses in a variety of laboratory applications.
Scientific Research Applications
Synthesis and Reaction Mechanisms
- Research led by Rádl et al. (2009) provides an efficient synthesis pathway for a key intermediate in the synthesis of licofelone, an anti-inflammatory drug, highlighting a novel synthesis method for unstable compounds which could be related to (2,2-Dimethyl-5-phenylpentyl)(methyl)amine hydrochloride derivatives (Rádl, Stach, Černý, & Klecán, 2009).
- Another study by Bautista-Martínez, González, & Aguilar-martínez (2003) discusses the voltammetric behavior of quinones and their derivatives in acetonitrile, which may provide insights into the electrochemical properties of related compounds (Bautista-Martínez, González, & Aguilar-martínez, 2003).
Catalysis and Chemical Reactions
- A study on methylation of secondary amines using dimethyl carbonate under iron complex catalysis by Zheng, Darcel, & Sortais (2014) could potentially relate to the compound , showcasing a method for introducing methyl groups into amine derivatives (Zheng, Darcel, & Sortais, 2014).
- Research on the reactivity of chlorodeoxypseudoephedrine with various nucleophiles by Cruz, Padilla-Martínez, García-Báez, & Contreras (2007) provides a method for stereoselective synthesis, which could be applicable for structurally similar compounds (Cruz, Padilla-Martínez, García-Báez, & Contreras, 2007).
Chemical Modifications and Properties
- Dixon & Perham (1968) explored the reversible blocking of amino groups with citraconic anhydride, a method that could potentially be applied to the modification of amine compounds including this compound, to alter their properties or reactivity (Dixon & Perham, 1968).
properties
IUPAC Name |
N,2,2-trimethyl-5-phenylpentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N.ClH/c1-14(2,12-15-3)11-7-10-13-8-5-4-6-9-13;/h4-6,8-9,15H,7,10-12H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTOOPRWEQFQGBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCCC1=CC=CC=C1)CNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24ClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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